Cas no 2138229-76-0 (Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)-)

• Product Name: Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)-
• CAS No: 2138229-76-0
• MF: C₇H₁₁F₄N
• MW: 185.162555932999
• CID: 5264383
• Update Time: 2025-06-24

Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)-

• Inchi： 1S/C7H11F4N/c8-5-6(7(9,10)11)1-3-12-4-2-6/h12H,1-5H2
• InChI Key： GHLGPPTWKXIHKQ-UHFFFAOYSA-N
• SMILES： N1CCC(CF)(C(F)(F)F)CC1

Additional information on Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)-

Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)- with CAS No. 2138229-76-0: A Versatile Compound in Modern Pharmaceutical Development

Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)- (CAS No. 2138229-76-0) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical research due to its unique chemical structure and potential biological activity. This compound features a six-membered ring with two fluorinated alkyl groups attached at the 4-position, creating a molecular framework that is both chemically distinct and functionally versatile. The presence of fluorine atoms in the molecular structure not only enhances the compound’s stability but also modulates its interaction with biological targets, making it a valuable candidate for drug discovery and development.

The fluoromethyl and trifluoromethyl substituents in this compound are critical to its chemical properties. Fluorine atoms are known for their high electronegativity and small atomic size, which can significantly influence the electronic distribution and steric effects of the molecule. In the case of Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)-, the combination of these two fluorinated groups creates a highly polarizable environment, potentially affecting the compound’s solubility, reactivity, and interactions with biological macromolecules. Recent studies have highlighted the importance of such fluorinated substituents in enhancing the metabolic stability of drug candidates, as fluorine atoms can reduce the susceptibility of the molecule to enzymatic degradation.

One of the most promising applications of Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)- lies in its potential as a building block for the synthesis of more complex pharmaceutical agents. Fluorinated heterocycles are frequently employed in the development of small-molecule drugs due to their ability to fine-tune pharmacokinetic profiles and improve target specificity. For example, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that fluorinated piperidines can serve as efficient scaffolds for the design of inhibitors targeting kinases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The 4-(fluoromethyl)-4-(trifluoromethyl) substitution pattern in this compound may provide additional opportunities for functionalization, enabling the creation of derivatives with tailored biological activities.

From a synthetic perspective, the preparation of Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)- involves multi-step organic reactions that require precise control of reaction conditions. The synthesis of fluorinated heterocycles often relies on methods such as nucleophilic substitution, electrophilic fluorination, or transition-metal-catalyzed coupling reactions. A 2022 review article in *Organic & Biomolecular Chemistry* emphasized the role of microwave-assisted synthesis in accelerating the formation of fluorinated compounds, including those with complex substituents like the 4-(fluoromethyl)-4-(trifluoromethyl) group. This approach not only reduces reaction times but also minimizes side reactions, ensuring the purity and yield of the target compound.

In the context of drug discovery, the fluoromethyl and trifluoromethyl substituents in Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)- may confer advantages in terms of metabolic stability and bioavailability. Fluorine atoms are known to increase the lipophilicity of molecules, which can enhance their ability to cross biological membranes and reach target tissues. However, the introduction of multiple fluorine atoms also raises concerns about potential toxicity, as excessive fluorination may lead to undesirable side effects. Researchers are actively exploring ways to balance these factors, such as by incorporating hydrophilic groups or optimizing the spatial arrangement of fluorinated substituents to mitigate toxicity while maintaining therapeutic efficacy.

Recent advances in computational chemistry have further expanded the utility of Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)- in drug design. Molecular modeling techniques, such as molecular docking and virtual screening, are being used to predict the interactions between this compound and potential drug targets. A 2023 study published in *Computational and Structural Chemistry* reported that the 4-(fluoromethyl)-4-(trifluoromethyl) group in this compound can form strong hydrogen bonds with specific amino acid residues in protein targets, suggesting its potential as a lead compound for the development of enzyme inhibitors. These findings highlight the importance of understanding the stereochemistry and electronic properties of fluorinated heterocycles in optimizing their biological activity.

Despite its promising applications, the use of Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)- in pharmaceutical research is not without challenges. One of the primary concerns is the scalability of its synthesis, as the introduction of multiple fluorine atoms can complicate the reaction pathways and reduce overall yields. Additionally, the environmental impact of fluorinated compounds has become a topic of increasing regulatory scrutiny. The European Union’s REACH regulations, for example, require rigorous testing of fluorinated substances to assess their potential ecological and health risks. Researchers are therefore exploring alternative strategies, such as the use of less toxic fluorinating agents or the development of biodegradable fluorinated derivatives, to address these concerns.

In conclusion, Piperidine, 4-(fluoromethyl)-4-(trifluoromethyl)- (CAS No. 2138229-76-0) represents a compelling example of how fluorinated heterocycles can be leveraged in modern pharmaceutical development. Its unique chemical structure and functional properties make it a valuable candidate for the design of novel therapeutic agents, while ongoing research continues to refine its synthesis, optimize its biological activity, and address potential safety concerns. As the field of medicinal chemistry evolves, compounds like this will likely play an increasingly important role in the discovery of innovative treatments for a wide range of diseases.